Cas no 5198-46-9 (2-Oxazolidinone,3-(4-methylphenyl)-)

• Product Name: 2-Oxazolidinone,3-(4-methylphenyl)-
• CAS No: 5198-46-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 383638
• PubChem ID: 237191
• Update Time: 2025-04-19

2-Oxazolidinone,3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-(4-methylphenyl)-
• 3-(4-Methylphenyl)-1,3-oxazolidin-2-one
• 2-Oxo-3-(p-tolyl)-1,3-oxazolidine
• AC1L5Y9H
• AC1Q6MQF
• AR-1E4639
• CTK4J5209
• NSC40496
• NSC-40496
• SureCN2535612
• DTXSID70285105
• 5198-46-9
• SCHEMBL2535612
• 3-(4-Methylphenyl)-1,3-oxazolidin-2-one #
• CGDOGUUOMDFHLT-UHFFFAOYSA-N
• 3-(p-tolyl)oxazolidin-2-one

• Inchi： 1S/C10H11NO2/c1-8-2-4-9(5-3-8)11-6-7-13-10(11)12/h2-5H,6-7H2,1H3
• InChI Key： CGDOGUUOMDFHLT-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 287.9°C at 760 mmHg
• Flash Point: 127.9°C
• Refractive Index: 1.568
• PSA: 29.54
• LogP: 2.01660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes